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Compound of Interest

Compound Name:
4-Chloro-2,5-

dimethylbenzenesulfonamide

Cat. No.: B1302046 Get Quote

This guide provides comprehensive safety protocols and logistical plans for the handling and

disposal of 4-Chloro-2,5-dimethylbenzenesulfonamide, tailored for researchers, scientists,

and drug development professionals. Adherence to these procedures is critical for ensuring a

safe laboratory environment.

Chemical Identifier:

Name: 4-Chloro-2,5-dimethylbenzenesulfonamide

CAS Number: 219689-73-3

Molecular Formula: C8H10ClNO2S[1][2]

Molecular Weight: 219.69 g/mol [1]

Hazard Summary: This chemical is classified as an irritant and is harmful if swallowed or in

contact with skin.[2][3] It may cause skin and eye irritation.[4]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 4-Chloro-2,5-
dimethylbenzenesulfonamide.
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PPE Category Item Specification

Hand Protection Gloves

Nitrile or other chemical-

resistant gloves.[5] Double

gloving is recommended.[6]

Check for perforations before

use and change frequently.[5]

Eye Protection Safety Goggles/Face Shield

Chemical splash goggles are

required.[5] A face shield

should be used when there is

a risk of splashing.[7][8]

Body Protection Laboratory Coat

A fully buttoned, long-sleeved

laboratory coat made of low-

permeability fabric.[5][6]

Respiratory Fume Hood / Respirator

All handling of the solid

compound should be

conducted in a certified

chemical fume hood.[5] If a

fume hood is not available, a

NIOSH/MSHA approved

respirator should be used.[9]

Operational Plan: Step-by-Step Handling
This section details the procedural steps for the safe handling of 4-Chloro-2,5-
dimethylbenzenesulfonamide in a laboratory setting.

1. Preparation and Area Inspection:

Ensure a certified chemical fume hood is functioning correctly.

Verify the immediate accessibility of an emergency eyewash station and safety shower.[9]

Clear the designated workspace of all non-essential items.
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Assemble all necessary apparatus for the experiment (e.g., glassware, spatulas, weighing

paper).

2. Weighing and Preparation of Solutions:

Perform all weighing and handling of the solid chemical inside a chemical fume hood to

prevent inhalation of dust particles.

Use appropriate tools (e.g., spatula) to handle the chemical. Avoid creating dust.

If preparing a solution, add the solid to the solvent slowly to avoid splashing.

3. During the Experiment:

Keep the container with 4-Chloro-2,5-dimethylbenzenesulfonamide tightly closed when

not in use.[4]

Avoid contact with skin and eyes.[10]

Wash hands thoroughly after handling, even if gloves were worn.[3][4]

Do not eat, drink, or smoke in the laboratory area.[3][9]

4. In Case of a Spill:

Evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite,

sand).

Sweep up the absorbed material and place it into a suitable, labeled container for hazardous

waste disposal.[4][9]

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
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Proper disposal of 4-Chloro-2,5-dimethylbenzenesulfonamide and its containers is crucial to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Segregate waste containing 4-Chloro-2,5-dimethylbenzenesulfonamide from other

laboratory waste streams.

Use separate, clearly labeled hazardous waste containers for solid waste and for solutions.

[11]

2. Container Management:

Use compatible, leak-proof containers for waste collection. The original container can be

used if appropriate.[11]

Label all waste containers with "HAZARDOUS WASTE" and the full chemical name: "4-
Chloro-2,5-dimethylbenzenesulfonamide".[11]

Keep waste containers tightly closed except when adding waste.[11]

3. Disposal Procedure:

Dispose of contents and containers in accordance with all local, state, and federal

regulations. This typically involves transfer to an approved waste disposal plant.[3][4]

Do not dispose of this chemical down the drain or in the regular trash.[10]

Contaminated PPE (gloves, lab coat if grossly contaminated) should also be disposed of as

hazardous waste.
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Figure 1: Workflow for Handling 4-Chloro-2,5-dimethylbenzenesulfonamide
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Caption: Figure 1: Workflow for Handling 4-Chloro-2,5-dimethylbenzenesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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